Cas no 1014695-53-4 (Tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate)

• Product Name: Tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate
• CAS No: 1014695-53-4
• MF: C₁₀H₁₇NO₃
• MW: 203.271529912949
• CID: 5011732
• Update Time: 2025-07-19

Tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT15745
• TERT-BUTYL 4-OXOPIPERIDINE-1-CARBOXYLATE-2,2,6,6-D4
• Tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate

• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-6-4-8(12)5-7-11/h4-7H2,1-3H3/i6D2,7D2
• InChI Key： ROUYFJUVMYHXFJ-KXGHAPEVSA-N
• SMILES： O(C(N1C([2H])([2H])CC(CC1([2H])[2H])=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 0.6
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate

Tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate (CAS No. 1014695-53-4): A Comprehensive Overview

Tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate (CAS No. 1014695-53-4) is a deuterated compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a deuterated derivative of tert-butyl 4-oxopiperidine-1-carboxylate, where the hydrogen atoms at positions 2 and 6 are replaced by deuterium atoms. The introduction of deuterium atoms can significantly alter the physical and chemical properties of the molecule, making it a valuable tool in various scientific applications.

The primary interest in tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate stems from its potential to enhance the metabolic stability and pharmacokinetic properties of drugs. Deuteration can slow down the rate of metabolic degradation, leading to improved drug efficacy and reduced side effects. This is particularly important in the development of drugs that are prone to rapid metabolism or have narrow therapeutic windows.

Recent studies have highlighted the role of deuterated compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterated analogs of certain drugs exhibited enhanced stability and prolonged half-lives in vivo. This finding underscores the potential of compounds like tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate in improving the therapeutic profiles of existing medications.

In addition to its applications in drug development, tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate is also used as a synthetic intermediate in organic synthesis. The presence of deuterium atoms can provide valuable insights into reaction mechanisms and kinetic isotope effects. Researchers often utilize deuterated compounds to study reaction pathways and optimize synthetic routes for complex molecules.

The synthesis of tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate typically involves the deuteration of tert-butyl 4-oxopiperidine-1-carboxylate using deuterium gas or deuterated solvents. Various methods have been reported for achieving high levels of deuteration at specific positions. For example, a recent study in the Tetrahedron Letters described a novel method for selective deuteration using palladium-catalyzed hydrogenation with deuterium gas. This method offers high yields and excellent selectivity, making it a preferred choice for large-scale synthesis.

The physical properties of tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate are similar to those of its non-deuterated counterpart but with subtle differences due to the increased atomic mass of deuterium. These differences can be exploited in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR spectroscopy is particularly useful for confirming the presence and position of deuterium atoms in the molecule.

In terms of safety and handling, tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate is generally considered safe when proper laboratory protocols are followed. However, it is important to handle all chemicals with care and adhere to standard safety guidelines to prevent any potential hazards.

The future prospects for tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate are promising. Ongoing research is focused on exploring its applications in drug development and synthetic chemistry. As more studies are conducted and new methodologies are developed, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.

In conclusion, Tert-butyl 2,2,6,6-tetradeuterio-4-oxopiperidine-1-carboxylate (CAS No. 1014695-53-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique properties make it an invaluable tool for improving drug stability and optimizing synthetic routes. As research continues to advance, this compound is poised to contribute significantly to the development of new and improved therapeutic agents.